N,N-Bis(4-sulfobutyl)-3,5-dimethylaniline, disodium salt
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Overview
Description
N,N-Bis(4-sulfobutyl)-3,5-dimethylaniline, disodium salt is a water-soluble compound widely used in various scientific and industrial applications. It is known for its role as a chromogenic reagent, particularly in the enzymatic determination of hydrogen peroxide .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N,N-Bis(4-sulfobutyl)-3,5-dimethylaniline, disodium salt involves the reaction of 3,5-dimethylaniline with 1,4-butanesultone under controlled conditions. The reaction typically occurs in the presence of a base, such as sodium hydroxide, to facilitate the formation of the sulfonate groups .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves precise control of reaction conditions, including temperature, pH, and reaction time, to ensure high yield and purity. The final product is usually obtained as a white to slightly yellowish powder with high solubility in water .
Chemical Reactions Analysis
Types of Reactions
N,N-Bis(4-sulfobutyl)-3,5-dimethylaniline, disodium salt undergoes various chemical reactions, including:
Common Reagents and Conditions
Major Products
The major products formed from these reactions include various colored derivatives that are useful in analytical chemistry, particularly in the detection and quantification of hydrogen peroxide .
Scientific Research Applications
N,N-Bis(4-s
Properties
Molecular Formula |
C16H27NNa2O6S2+2 |
---|---|
Molecular Weight |
439.5 g/mol |
IUPAC Name |
disodium;4-[3,5-dimethyl-N-(4-sulfobutyl)anilino]butane-1-sulfonic acid |
InChI |
InChI=1S/C16H27NO6S2.2Na/c1-14-11-15(2)13-16(12-14)17(7-3-5-9-24(18,19)20)8-4-6-10-25(21,22)23;;/h11-13H,3-10H2,1-2H3,(H,18,19,20)(H,21,22,23);;/q;2*+1 |
InChI Key |
SXHBILQYQWZSIW-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC(=C1)N(CCCCS(=O)(=O)O)CCCCS(=O)(=O)O)C.[Na+].[Na+] |
Origin of Product |
United States |
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